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Compound of Interest

Compound Name: LEWATIT TP-208

CAS No.: 126602-47-9

Cat. No.: B1177401

Get Quote

An in-depth examination of the macroporous cation exchange resin, LEWATIT TP-208,

focusing on its technical specifications, experimental applications, and performance

characteristics in selective metal ion removal and purification processes.

Introduction
LEWATIT® TP-208 is a weakly acidic, macroporous cation exchange resin characterized by its

chelating iminodiacetic acid groups attached to a crosslinked polystyrene matrix.[1][2] This

structure imparts high selectivity for certain metal cations, making it a valuable tool in various

purification and separation processes relevant to research and pharmaceutical development.

Its primary applications include the removal of alkaline earth and heavy metal cations from

industrial process streams, with a particular emphasis on brine purification.[3][4] The

macroporous nature of the resin ensures excellent kinetic performance and high mechanical

and osmotic stability.[2][4]
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The physical and chemical properties of LEWATIT TP-208 are summarized below, providing a

baseline for its operational parameters. A fine-bead-size variant, LEWATIT® MDS TP 208,

offers enhanced kinetics and operating capacity.[5][6]

Physical and Chemical Properties
Property Value Unit Reference

Ionic Form (as

shipped)
Na+ - [1][2]

Functional Group Iminodiacetic Acid - [1][2]

Matrix
Crosslinked

Polystyrene
- [1][2]

Structure Macroporous - [1][2]

Appearance Beige, Opaque - [1][2]

Uniformity Coefficient

(max.)
1.8 - [1]

Mean Bead Size
0.410 (for TP-208) /

0.39 (for MDS TP 208)
mm [5]

Bulk Density (+/- 5%) 740 g/l [1]

Density (approx.) 1.17 g/ml [1]

Water Retention 55 - 60 wt. % [1]

Total Capacity (min.) 2.9 eq/l [1]

Volume Change (Na+

-> H+) (max.)
-40 vol. % [1]

Storability

Temperature Range
-20 to +40 °C [1][7]
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Parameter Value Unit Reference

Operating

Temperature (max.)
80 °C [1]

Operating pH Range 2 - 14 - [1]

Bed Depth (min.) 800 mm [1]

Specific Pressure

Loss (15 °C)
approx. 1.2 kPa*h/m² [1]

Linear Velocity

(Exhaustion)
10 - 40 m/h [1]

Linear Velocity

(Backwash, 20 °C)
approx. 12 m/h [1]

Applications in Selective Metal Removal
LEWATIT TP-208 exhibits a strong affinity for a range of divalent and trivalent metal cations, a

characteristic that is leveraged in numerous purification protocols. The selectivity of the resin

for various metal cations from neutralized aqueous solutions follows a general order of

decreasing affinity.

Selectivity Series: Copper > Vanadium (VO₂⁺) > Uranium (UO₂²⁺) > Lead > Nickel > Zinc >

Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium

> Barium >>> Sodium[8][9]

Iron Removal from Aqueous Solutions
A significant application of LEWATIT TP-208 is the removal of iron from liquid effluents.[10]

Studies have demonstrated its effectiveness in sequestering both Iron (II) and Iron (III) ions.[11]

[12] The ion exchange process is endothermic and pH-dependent, with metal uptake

decreasing at more acidic pH values due to competition with H+ ions for the resin's active sites.

[12]
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The following sections detail generalized experimental methodologies for the use of LEWATIT
TP-208 in metal ion removal applications, based on published research.

Batch Sorption Experiments for Metal Ion Uptake
This protocol outlines a typical batch experiment to determine the metal uptake capacity of

LEWATIT TP-208.

Methodology:

Resin Preparation: The resin is typically used in its Na+ form.[13] If in H+ form, it can be

converted by treatment with a NaOH solution.

Aqueous Solution Preparation: Prepare aqueous solutions of the target metal ion (e.g., Fe³⁺,

Fe²⁺) at a known initial concentration.[11]

Experimental Setup: In a series of flasks, add a defined mass of LEWATIT TP-208 to a

known volume of the metal ion solution.[12]

Parameter Variation: Systematically vary experimental parameters such as stirring speed,

temperature, pH, and resin dosage to investigate their influence on metal uptake.[10][12]

Equilibration: Agitate the flasks for a predetermined time to allow the system to reach

equilibrium. A stirring speed of around 900 min⁻¹ has been shown to be effective for

maximizing metal uptake by minimizing the aqueous boundary layer thickness.[10]

Sample Analysis: After equilibration, separate the resin from the solution by filtration. Analyze

the concentration of the metal ion remaining in the filtrate using appropriate analytical

techniques (e.g., Atomic Absorption Spectrometry).

Data Analysis: Calculate the amount of metal ion sorbed onto the resin. The data can be

fitted to various isotherm models (e.g., Freundlich, Langmuir) to characterize the sorption

process.[12]
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Batch Sorption Experimental Workflow

Resin Preparation (Na+ form)

Combine Resin and Solution in Flasks

Prepare Metal Ion Solution

Vary Experimental Parameters
(pH, Temp, Stirring Speed, Resin Dosage)

Agitate to Reach Equilibrium

Separate Resin and Solution (Filtration)

Analyze Filtrate for Metal Concentration

Calculate Metal Uptake and Analyze Data

Click to download full resolution via product page

Batch Sorption Experimental Workflow

Column Sorption and Elution/Regeneration
For continuous processes, column chromatography is the preferred method. This protocol

describes a typical column experiment for metal removal and subsequent resin regeneration.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1177401/docs?utm_src=pdf-body-img#lewatit-tp-208-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column Packing: A glass column is packed with a known volume of LEWATIT TP-208 resin.

[14]

Sorption (Loading): The metal-containing solution is passed through the column at a specific

flow rate (e.g., 3 BV/h).[14] The effluent is collected in fractions and analyzed for the

concentration of the target metal ion to determine the breakthrough point.

Elution (Stripping): Once the resin is loaded with the metal ion, it can be eluted using an

acidic solution. For instance, Fe³⁺ can be eluted with HCl or H₂SO₄ solutions.[14] The eluent

is passed through the column, and the fractions are collected to determine the elution profile.

Conditioning: For applications like brine polishing, after regeneration with acid, the resin

needs to be conditioned with a caustic soda solution to convert it to the di-sodium form

before the next exhaustion cycle.[1][2]

Regeneration: The resin can be regenerated to its Na⁺ form by washing with NaOH

solutions.[13]
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Column Sorption and Regeneration Workflow

Sorption Phase

Elution/Regeneration Phase

Pack Column with LEWATIT TP-208

Pass Metal Solution through Column

Collect and Analyze Effluent Fractions

Determine Breakthrough Point

Pass Acidic Eluent through Loaded Column

Collect and Analyze Eluate Fractions

Condition with NaOH (for specific applications) Regenerate Resin to Na+ form

Reuse Resin
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Column Sorption and Regeneration Workflow
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Concluding Remarks
LEWATIT TP-208 is a robust and highly selective macroporous cation exchange resin with

well-documented applications in the removal of metal ions from aqueous solutions. Its

favorable physical and chemical properties, combined with its high total capacity, make it an

effective tool for purification processes in various research and industrial settings, including

those ancillary to drug development where the removal of metallic impurities is critical. The

provided experimental frameworks serve as a foundation for developing specific protocols

tailored to the unique requirements of the user. For optimal performance, it is crucial to operate

the resin within the recommended conditions and to consider the specific chemistry of the

solution being treated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. studylib.net [studylib.net]

2. scribd.com [scribd.com]

3. LEWATIT® MDS TP 208 [lanxess.com]

4. LEWATIT® MonoPlus TP 208 [lanxess.com]

5. lanxess.com [lanxess.com]

6. scribd.com [scribd.com]

7. cleartech.ca [cleartech.ca]

8. img01.71360.com [img01.71360.com]

9. scribd.com [scribd.com]

10. View of The removal of toxic metals from liquid effluents by ion exchange resins. Part
XVI: Iron(III)/H+/Lewatit TP208 | Revista de Metalurgia [revistademetalurgia.revistas.csic.es]

11. View of The removal of toxic metals from liquid effluents by ion exchange resins. Part XV:
Iron(II)/H+/Lewatit TP208 | Revista de Metalurgia [revistademetalurgia.revistas.csic.es]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1177401/docs?utm_src=pdf-body#lewatit-tp-208-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1177401?utm_src=pdf-custom-synthesis#bc-rfq
https://studylib.net/doc/10821610/lewatit-tp-208-product-information
https://www.scribd.com/document/609380424/Product-data-sheet-LEWATIT-MonoPlus-TP-208
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--mds-tp-208
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-208
https://lanxess.com/-/media/project/lanxess/corporate-internet/products-and-solutions/brands/lewatit/service-center-product-literature/flyer_lewatit_mds_tp208_en.pdf
https://www.scribd.com/document/688521955/Flyer-Lewatit-MDS-TP208-EN
https://cleartech.ca/ckfinder/userfiles/siteAssets/clearTech/files/Lewatit%20MonoPlus%20TP208%20CTI%20SDS.pdf
https://img01.71360.com/file/read/www/M00/28/68/wKj0iWCCg7aATSJ7AAFO8B7N4xQ641.pdf?dl=1&dlf=Lewatit+MDS++TP208.pdf
https://www.scribd.com/document/769842552/LEWATIT-TP-208
https://revistademetalurgia.revistas.csic.es/index.php/revistademetalurgia/article/view/1521/1952
https://revistademetalurgia.revistas.csic.es/index.php/revistademetalurgia/article/view/1521/1952
https://revistademetalurgia.revistas.csic.es/index.php/revistademetalurgia/article/view/1507/1910
https://revistademetalurgia.revistas.csic.es/index.php/revistademetalurgia/article/view/1507/1910
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. The removal of toxic metals from liquid effluents by ion exchange resins. Part XV:
Iron(II)/H+/Lewatit TP208 | Revista de Metalurgia [revistademetalurgia.revistas.csic.es]

13. revistademetalurgia.revistas.csic.es [revistademetalurgia.revistas.csic.es]

14. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [LEWATIT TP-208: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177401/docs#lewatit-tp-208-a-technical-guide-for-
researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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